Cas no 1799818-15-7 (ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate)

Ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate is a versatile pyrazole derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The compound features a bromo-substituted pyrazole core, enhancing its reactivity in cross-coupling reactions, while the [2-(trimethylsilyl)ethoxy]methyl (SEM) protecting group ensures stability under various reaction conditions. Its ethyl ester functionality facilitates further derivatization, making it valuable for constructing complex heterocyclic frameworks. The SEM group can be selectively removed under mild acidic conditions, offering synthetic flexibility. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules due to its well-defined reactivity and compatibility with diverse synthetic methodologies.
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate structure
1799818-15-7 structure
Product Name:ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
CAS No:1799818-15-7
MF:C12H21BrN2O3Si
MW:349.296243429184
CID:5290094
Update Time:2026-03-10

ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate
    • ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C12H21BrN2O3Si/c1-5-18-12(16)10-8-14-15(11(10)13)9-17-6-7-19(2,3)4/h8H,5-7,9H2,1-4H3
    • InChI Key: SSDIENHNXNTELG-UHFFFAOYSA-N
    • SMILES: N1(COCC[Si](C)(C)C)C(Br)=C(C(OCC)=O)C=N1

ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1115-100MG
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
1799818-15-7 95%
100MG
¥ 1,603.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1115-250MG
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
1799818-15-7 95%
250MG
¥ 2,560.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1115-500MG
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
1799818-15-7 95%
500MG
¥ 4,270.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1115-1G
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
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¥ 6,402.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1115-5G
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
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5g
¥ 19,206.00 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1566471-100mg
Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate
1799818-15-7 98%
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¥5973 2023-04-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1566471-250mg
Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate
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¥7682 2023-04-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1566471-500mg
Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate
1799818-15-7 98%
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¥12802 2023-04-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1566471-1g
Ethyl 5-bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate
1799818-15-7 98%
1g
¥13871 2023-04-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1115-100mg
ethyl 5-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazole-4-carboxylate
1799818-15-7 95%
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¥1604.0 2024-04-23
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